Cas no 17903-89-8 (4-Benzyloxy-3-nitrobenzoic Acid)

• Product Name: 4-Benzyloxy-3-nitrobenzoic Acid
• CAS No: 17903-89-8
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD03425435
• CID: 1056580
• Update Time: 2025-11-02

4-Benzyloxy-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-3-nitrobenzoic Acid
• 3-nitro-4-phenylmethoxybenzoic acid
• 4-(benzyloxy)-3-nitrobenzoic acid
• 3-nitro4-benzyloxybenzoic acid

• MDL： MFCD03425435
• Inchi： 1S/C14H11NO5/c16-14(17)11-6-7-13(12(8-11)15(18)19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： ZPGYWCMZSUFFFM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 92.35000
• LogP: 3.39520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-Benzyloxy-3-nitrobenzoic Acid

4-Benzyloxy-3-nitrobenzoic Acid (CAS No. 17903-89-8): Properties, Applications, and Market Insights

4-Benzyloxy-3-nitrobenzoic Acid (CAS No. 17903-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrobenzoic acid derivative features a benzyloxy group at the 4-position and a nitro group at the 3-position, making it a valuable intermediate in synthetic chemistry. With the growing demand for fine chemicals and pharmaceutical intermediates, compounds like 4-Benzyloxy-3-nitrobenzoic Acid play a crucial role in modern chemical synthesis.

The molecular structure of 4-Benzyloxy-3-nitrobenzoic Acid consists of a benzoic acid core substituted with a benzyloxy group (–OCH₂Ph) and a nitro group (–NO₂). This unique arrangement contributes to its reactivity and utility in various organic transformations. Researchers often explore its potential in drug discovery and material science, particularly in the development of novel bioactive molecules. The compound's CAS number 17903-89-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature.

One of the most common questions about 4-Benzyloxy-3-nitrobenzoic Acid is: "What are its primary applications?" This compound is primarily used as a building block in the synthesis of more complex molecules. Its nitro group can be reduced to an amine, while the carboxylic acid functionality allows for further derivatization through esterification or amidation. These properties make it valuable in medicinal chemistry, where it serves as a precursor for potential drug candidates targeting various diseases.

Recent trends in green chemistry have sparked interest in optimizing the synthesis of 4-Benzyloxy-3-nitrobenzoic Acid using environmentally friendly methods. Researchers are exploring catalytic processes and solvent-free conditions to improve the sustainability of its production. This aligns with the broader industry shift toward sustainable chemical manufacturing, addressing concerns about environmental impact while maintaining high purity standards for pharmaceutical applications.

The global market for specialty chemicals like 4-Benzyloxy-3-nitrobenzoic Acid continues to expand, driven by increasing R&D investments in the pharmaceutical sector. Market analysts project steady growth for nitroaromatic compounds as they remain essential in developing new therapeutic agents. Quality control is paramount, with manufacturers focusing on high-purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates.

Storage and handling of 4-Benzyloxy-3-nitrobenzoic Acid require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizers. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with any chemical substance. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe handling procedures.

Analytical characterization of 4-Benzyloxy-3-nitrobenzoic Acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical for research applications. The nitro group gives characteristic absorption in UV-Vis spectroscopy, while the carboxylic acid proton appears as a distinct signal in ¹H NMR spectra around 12-13 ppm.

Future research directions for 4-Benzyloxy-3-nitrobenzoic Acid may explore its potential in material science applications, such as organic electronics or polymer additives. The compound's aromatic structure and functional groups make it an interesting candidate for developing new functional materials. Additionally, its derivatives could be investigated for biological activities, potentially leading to new therapeutic agents with improved efficacy and safety profiles.

For researchers sourcing 4-Benzyloxy-3-nitrobenzoic Acid, it's important to verify the supplier's quality certifications and analytical data. Reputable chemical suppliers typically provide certificates of analysis (CoA) that detail purity levels and impurity profiles. The compound is generally available in gram to kilogram quantities, with pricing varying based on purity and order volume. Bulk quantities for industrial applications may require custom synthesis arrangements.

In conclusion, 4-Benzyloxy-3-nitrobenzoic Acid (CAS No. 17903-89-8) represents an important chemical intermediate with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features and reactivity profile continue to make it valuable for developing new compounds and materials. As research in targeted drug delivery and sustainable chemistry advances, the role of such specialized intermediates will likely expand, driving further innovation in chemical sciences.